Cas no 1283108-86-0 (1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
• CAS No: 1283108-86-0
• MF: C₁₃H₁₄N₂O₄S
• MW: 294.326261997223
• MDL: MFCD21091797
• CID: 5557467
• PubChem ID: 52903711
• Update Time: 2026-03-11

1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid

• MDL： MFCD21091797
• Inchi： 1S/C13H14N2O4S/c1-18-8-3-4-9(19-2)11-10(8)14-13(20-11)15-5-7(6-15)12(16)17/h3-4,7H,5-6H2,1-2H3,(H,16,17)
• InChI Key： SHCVATZDUCNYEU-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(OC)C=CC(OC)=C3S2)CC(C(O)=O)C1

Additional information on 1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid

Recent Advances in the Study of 1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid (CAS: 1283108-86-0)

The compound 1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid (CAS: 1283108-86-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this compound as a versatile scaffold for the development of novel bioactive molecules. Its benzothiazole core, coupled with the azetidine-3-carboxylic acid moiety, offers a promising platform for modulating various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases, with preliminary results indicating significant activity in vitro.

One of the most notable advancements in the study of this compound is its application in the design of small-molecule modulators of protein-protein interactions (PPIs). A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid could effectively disrupt PPIs involved in cancer progression, offering a new avenue for anticancer drug development.

In addition to its therapeutic potential, recent work has also focused on optimizing the synthetic routes for this compound. A team of researchers reported a highly efficient and scalable synthesis method, which significantly improves the yield and purity of the final product. This advancement is expected to facilitate further pharmacological studies and accelerate the development of related drug candidates.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is aimed at addressing these issues, with a particular focus on enhancing its bioavailability and target selectivity. Future studies are also expected to explore its potential in combination therapies and its application in other disease areas.

In conclusion, 1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid (CAS: 1283108-86-0) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery, and continued research is likely to uncover new therapeutic applications for this compound.